Cas no 49864-48-4 (Prolylglycinamide)

Prolylglycinamide structure
Prolylglycinamide structure
Product Name:Prolylglycinamide
CAS No:49864-48-4
MF:C7H13N3O2
MW:171.197021245956
CID:2640583
PubChem ID:3013627
Update Time:2025-04-21

Prolylglycinamide Chemical and Physical Properties

Names and Identifiers

    • (2S)-N-(2-amino-2-oxoethyl)pyrrolidine-2-carboxamide
    • Prolyl-glycine-amide
    • MZKZJHTZJCEFKZ-YFKPBYRVSA-N
    • (2S)-N-(2-amino-2-oxo-ethyl)pyrrolidine-2-carboxamide
    • SCHEMBL2197361
    • 49864-48-4
    • prolylglycinamide
    • L-PG-NH2
    • PG-NH2
    • (S)-N-(2-Amino-2-oxoethyl)pyrrolidine-2-carboxamide
    • DTXCID30339476
    • L-prolylglycinamide
    • DTXSID40388455
    • Prolylglycinamide
    • Inchi: 1S/C7H13N3O2/c8-6(11)4-10-7(12)5-2-1-3-9-5/h5,9H,1-4H2,(H2,8,11)(H,10,12)/t5-/m0/s1
    • InChI Key: MZKZJHTZJCEFKZ-YFKPBYRVSA-N
    • SMILES: O=C([C@@H]1CCCN1)NCC(N)=O

Computed Properties

  • Exact Mass: 171.100776666Da
  • Monoisotopic Mass: 171.100776666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 84.2Ų
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